2-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride

• IUPAC Name: 2-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C7H13N3O2.ClH/c1-11-5-3-6-9-7(2-4-8)12-10-6;/h2-5,8H2,1H3;1H
• InChI Key: CDGZJMRBHVYRCC-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NOC(=N1)CCN.Cl
• Molecular Formula: C7H14ClN3O2
• Molecular Weight: 207.66 g/mol

Description

2-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride is a chemical compound that has gained attention in scientific research for its potential applications in various fields. It is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 2-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) that are involved in the inflammatory response.
Biochemical and Physiological Effects
The compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been found to exhibit anticonvulsant activity and to protect against neuronal damage in animal models of neurodegenerative diseases. Furthermore, the compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride in lab experiments is its potential to exhibit multiple biological activities. This makes it a versatile compound that can be used in various research areas. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 2-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride. One direction is to further investigate its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases. Another direction is to explore its potential as an anticancer agent in combination with other drugs. Additionally, further studies are needed to fully understand its mechanism of action and to design experiments that target specific pathways. Finally, more research is needed to determine its safety and toxicity profile in humans.

Synthesis Methods

The synthesis of 2-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine hydrochloride involves the reaction of 2-aminoethanol with ethyl chloroformate to form ethyl 2-(2-chloroformate)ethanoate. This intermediate is then reacted with 2-methoxyethyl hydrazine to form the target compound. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt of the compound.

Scientific Research Applications

The compound has been studied extensively for its potential applications in various scientific fields. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, the compound has been investigated for its potential anticancer activity.